Cas no 1698672-54-6 (3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid)
3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]oxetane-3-carboxylic acid
- 1698672-54-6
- EN300-3441766
- 3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid
-
- Inchi: 1S/C22H21NO5/c24-20(25)22(12-27-13-22)23(14-9-10-14)21(26)28-11-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19H,9-13H2,(H,24,25)
- InChI Key: LSBSQBZHWWIMDI-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)(C1)N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CC1
Computed Properties
- Exact Mass: 379.14197277g/mol
- Monoisotopic Mass: 379.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 606
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 76.1Ų
3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3441766-1g |
3-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]oxetane-3-carboxylic acid |
1698672-54-6 | 1g |
$2987.0 | 2023-09-03 | ||
| Enamine | EN300-3441766-5g |
3-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]oxetane-3-carboxylic acid |
1698672-54-6 | 5g |
$8660.0 | 2023-09-03 | ||
| Enamine | EN300-3441766-10g |
3-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]oxetane-3-carboxylic acid |
1698672-54-6 | 10g |
$12844.0 | 2023-09-03 | ||
| Enamine | EN300-3441766-0.05g |
3-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]oxetane-3-carboxylic acid |
1698672-54-6 | 95.0% | 0.05g |
$2509.0 | 2025-03-18 | |
| Enamine | EN300-3441766-0.1g |
3-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]oxetane-3-carboxylic acid |
1698672-54-6 | 95.0% | 0.1g |
$2628.0 | 2025-03-18 | |
| Enamine | EN300-3441766-0.25g |
3-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]oxetane-3-carboxylic acid |
1698672-54-6 | 95.0% | 0.25g |
$2748.0 | 2025-03-18 | |
| Enamine | EN300-3441766-0.5g |
3-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]oxetane-3-carboxylic acid |
1698672-54-6 | 95.0% | 0.5g |
$2868.0 | 2025-03-18 | |
| Enamine | EN300-3441766-1.0g |
3-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]oxetane-3-carboxylic acid |
1698672-54-6 | 95.0% | 1.0g |
$2987.0 | 2025-03-18 | |
| Enamine | EN300-3441766-2.5g |
3-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]oxetane-3-carboxylic acid |
1698672-54-6 | 95.0% | 2.5g |
$5854.0 | 2025-03-18 | |
| Enamine | EN300-3441766-5.0g |
3-[cyclopropyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]oxetane-3-carboxylic acid |
1698672-54-6 | 95.0% | 5.0g |
$8660.0 | 2025-03-18 |
3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid
Introduction to 3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic Acid (CAS No. 1698672-54-6)
3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1698672-54-6, belongs to a class of molecules that exhibit promising properties for drug development. Its molecular structure incorporates a cyclopropyl group, a fluorenylmethoxycarbonyl moiety, and an aminooxetane backbone, which collectively contribute to its distinct chemical and pharmacological characteristics.
The presence of the cyclopropyl group in the molecular framework of 3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid imparts steric hindrance, which can influence the compound's interactions with biological targets. This steric effect is particularly relevant in the context of enzyme inhibition and receptor binding, where precise spatial orientation is often critical for efficacy. Additionally, the fluorenylmethoxycarbonyl (Fmoc) group is a common protective group in peptide synthesis but also serves as a pharmacophore in certain drug candidates, enhancing solubility and metabolic stability.
The aminooxetane moiety is a key feature of this compound, contributing to its potential bioactivity. Aminooxetanes are known for their ability to act as protease inhibitors due to their ability to form stable amide bonds with catalytic residues in enzymes. This structural motif has been explored in various therapeutic areas, including antiviral and anticancer agents. The combination of these elements in 3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid suggests that it may exhibit multiple modes of action, making it a versatile candidate for further investigation.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such complex molecules more accurately. These tools have been instrumental in identifying 3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid as a potential lead compound for drug discovery. Studies have shown that the fluorenylmethoxycarbonyl group can enhance the binding affinity by stabilizing the transition state of enzymatic reactions, while the cyclopropyl group can improve selectivity by reducing off-target effects.
The pharmacokinetic properties of 3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid are also of great interest. The compound's solubility, bioavailability, and metabolic pathways are critical factors that determine its therapeutic potential. Preliminary studies indicate that the presence of the fluorenylmethoxycarbonyl group may enhance oral bioavailability by improving lipid solubility, while the cyclopropyl group could influence metabolic stability by resisting oxidative degradation.
In vitro and in vivo studies have begun to elucidate the biological activity of 3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid. These investigations have focused on its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, research has explored its interaction with proteases such as caspase-3, which plays a crucial role in apoptosis and inflammation. The ability of this compound to modulate such pathways could make it valuable in treating conditions ranging from cancer to autoimmune disorders.
The synthesis of 3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been employed to construct the complex molecular framework efficiently. This synthetic approach not only highlights the versatility of modern organic synthesis but also paves the way for scalable production if future clinical applications are pursued.
The development of novel drug candidates like 3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid is driven by the need for more effective and targeted therapies. As resistance to existing treatments emerges, researchers are increasingly turning to innovative molecular designs to overcome these challenges. The unique combination of structural features in this compound makes it an attractive candidate for further exploration in drug discovery programs. Its potential applications span multiple therapeutic areas, including oncology, immunology, and neurology, where modulating enzyme activity or receptor binding could lead to breakthrough treatments.
The future direction of research on 3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid will likely involve both computational and experimental studies. Advanced computational methods will continue to refine our understanding of its interactions with biological targets, while experimental work will focus on validating these predictions through biochemical assays and animal models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating this promising lead into a viable therapeutic agent.
1698672-54-6 (3-cyclopropyl({(9H-fluoren-9-yl)methoxycarbonyl})aminooxetane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)